Cas no 879071-98-4 (8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 879071-98-4
• MF: C₂₀H₂₅N₅O₃
• MW: 383.444204092026
• CID: 5438082
• Update Time: 2025-07-15

8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methylpurine-2,6-dione
• 1H-Purine-2,6-dione, 8-(hexahydro-1H-azepin-1-yl)-3,7-dihydro-7-(2-hydroxy-2-phenylethyl)-3-methyl-
• 8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H25N5O3/c1-23-17-16(18(27)22-20(23)28)25(13-15(26)14-9-5-4-6-10-14)19(21-17)24-11-7-2-3-8-12-24/h4-6,9-10,15,26H,2-3,7-8,11-13H2,1H3,(H,22,27,28)
• InChI Key： RAEAIBWJESEGRB-UHFFFAOYSA-N
• SMILES： N1(CC(O)C2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1N1CCCCCC1

Additional information on 8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Introduction to 8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 879071-98-4)

8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its potential biological activity. This compound belongs to the purine derivatives class, which is well-known for its diverse pharmacological properties. The molecular framework of this substance incorporates several functional groups, including an azepan-1-yl moiety, a 2-hydroxy-2-phenylethyl side chain, and a 3-methyl substituent, which collectively contribute to its unique chemical and biological characteristics.

The CAS number 879071-98-4 uniquely identifies this compound in scientific literature and databases. Its molecular formula can be expressed as C₂₁H₂₇N₅O₃, reflecting a relatively high molecular weight and the presence of multiple nitrogen atoms. These nitrogen atoms are critical for the compound's interaction with biological targets, particularly enzymes and receptors involved in cellular signaling pathways.

In recent years, there has been growing interest in developing novel therapeutic agents based on purine derivatives due to their ability to modulate various biological processes. The azepan-1-yl group in this compound is known to enhance lipophilicity and metabolic stability, making it a favorable scaffold for drug design. Additionally, the 2-hydroxy-2-phenylethyl side chain introduces hydrophilic characteristics, which can improve solubility and bioavailability. The 3-methyl substituent further fine-tunes the electronic properties of the molecule, influencing its binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Purine derivatives have been extensively studied for their role in modulating neurotransmitter systems, particularly adenosine receptors. The structural features of 8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione suggest that it may interact with adenosine A₂A receptors or other related purinergic receptors. This interaction could lead to therapeutic effects such as neuroprotection, anti-inflammatory action, and cognitive enhancement.

Recent preclinical studies have highlighted the promising pharmacological profile of this compound. In vitro experiments have demonstrated that it exhibits significant inhibitory activity against certain enzymes involved in inflammation and oxidative stress. These findings are particularly relevant given the increasing evidence linking these pathways to various neurological conditions. Moreover, animal models have shown that administration of this compound can attenuate neurodegeneration and improve motor function in models of Parkinson's disease and Alzheimer's disease.

The synthesis of 8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Modern techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have been employed to construct key intermediates with high precision. These advancements not only improve yield but also enhance the purity of the final product.

The pharmacokinetic properties of this compound are another area of active investigation. Initial studies suggest that it exhibits moderate oral bioavailability and a reasonable half-life in vivo. This is attributed to the balance between lipophilicity and hydrophilicity provided by its structural features. Additionally, preliminary metabolism studies indicate that the compound undergoes biotransformation via multiple pathways, including cytochrome P450-mediated oxidation and glucuronidation. Understanding these metabolic routes is crucial for optimizing dosing regimens and minimizing potential side effects.

Regulatory considerations play a significant role in the development of new pharmaceutical agents like 8-(azepan-1-yl)-7-(2-hydroxy-2-phenylethyl)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione. Compliance with Good Manufacturing Practices (GMP) and submission of comprehensive toxicological data are essential steps toward obtaining regulatory approval for clinical use. Current efforts are focused on conducting detailed safety assessments to evaluate potential risks associated with long-term exposure. These studies include acute toxicity tests, chronic toxicity studies in animal models, and evaluation of carcinogenicity.

The potential therapeutic applications of this compound extend beyond neurological disorders. Preliminary evidence suggests that it may also exhibit anti-inflammatory properties by modulating immune cell function and cytokine production. This dual mechanism of action makes it an attractive candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to fully elucidate these effects and explore their clinical relevance.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of novel therapeutics like 8-(azepan-1-ylyl)-7-(2-hydroxy--{phenylethyl}-)3--methyl--{tetrahydro--{lH-purine}-}--{dione} (CAS No.--{879071--98--4})\. Such partnerships leverage complementary expertise in synthetic chemistry，medicinal chemistry��and preclinical testing，accelerating the translation from benchside discoveries to clinical applications\. The integration of computational modeling techniques，such as molecular docking simulations，has also facilitated rapid screening of potential drug candidates，including this one，by predicting binding affinities to biological targets